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Compound of Interest

Compound Name: 4-Cyano-3-nitrobenzoic acid

Cat. No.: B183318 Get Quote

Essential Safety and Handling Guide for 4-
Cyano-3-nitrobenzoic Acid
This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with 4-Cyano-3-nitrobenzoic acid. Adherence to these procedures is

vital for ensuring personal safety and minimizing environmental impact.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-Cyano-3-nitrobenzoic acid is

presented below.

Property Value Source

CAS Number 153775-42-9 [1][2]

Molecular Formula C₈H₄N₂O₄ [1][2]

Molecular Weight 192.13 g/mol [1][2]

Appearance Solid

Storage Temperature
Room temperature, in a dry,

well-ventilated place
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Hazard Identification and Personal Protective
Equipment (PPE)
4-Cyano-3-nitrobenzoic acid is classified with the following hazards:

Harmful if swallowed, in contact with skin, or if inhaled.[3]

Causes skin irritation.[3]

Causes serious eye irritation.[3]

Due to the presence of both a cyanide group and a nitrated aromatic acid structure, stringent

PPE protocols are mandatory.
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PPE Category Specification Rationale

Hand Protection
Double gloving with nitrile

gloves.[4]

Nitrile gloves offer good

resistance to weak acids and

acetonitrile.[5][6][7][8][9]

Double gloving provides an

additional layer of protection

against potential tears or rapid

permeation.

Eye Protection

Chemical safety goggles

conforming to ANSI Z87.1 or

EN 166 standards.[10][11]

Protects against splashes and

dust, preventing serious eye

irritation.

Respiratory Protection

A NIOSH-approved half-mask

or full-face respirator with

organic vapor/acid gas

cartridges and P100

particulate filters (e.g., 3M

60923 or equivalent).[12][13]

[14]

Required when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation of harmful dust.

Skin and Body Protection

A buttoned lab coat, long

pants, and closed-toe shoes.

[10] An apron may be required

for larger quantities.

To prevent skin contact with

the chemical.

Operational Plan: Step-by-Step Handling
Procedures

Work Area: All handling of 4-Cyano-3-nitrobenzoic acid solid and its solutions should be

conducted within a certified chemical fume hood to minimize inhalation exposure.

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.[13]

Spill Kit: A spill kit containing appropriate materials for acid and cyanide spills must be

available. This includes sodium bicarbonate for acid neutralization, and a pH 10 buffer
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solution and 10% bleach solution for cyanide decontamination.[4]

Don PPE: Before handling, put on all required PPE as specified in the table above.

Weighing: When weighing the solid, do so in the fume hood on a tared weigh boat. Avoid

creating dust.

Dissolving: If preparing a solution, add the solid slowly to the solvent in a flask or beaker with

stirring to prevent splashing.

Glassware and Equipment: All contaminated glassware and equipment should be

decontaminated within the fume hood. First, rinse with a pH 10 buffer solution, followed by a

freshly prepared 10% bleach solution.[4] Collect all rinsates as hazardous waste.

Work Surfaces: Wipe down the work surface in the fume hood with a pH 10 buffer solution,

followed by a 10% bleach solution, and then water. Dispose of all wipes as solid hazardous

waste.[4]

Glove Removal: Remove the outer pair of gloves first, followed by the inner pair, without

touching the outside of the gloves with bare skin.

Hand Washing: Wash hands thoroughly with soap and water after handling is complete.[11]

Emergency Procedures
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Emergency Situation Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes in a

safety shower.[4] Remove contaminated

clothing. Seek immediate medical attention.

Eye Contact

Immediately flush eyes with water for at least 15

minutes at an eyewash station, holding the

eyelids open.[4] Seek immediate medical

attention.

Inhalation

Move the affected person to fresh air. If

breathing is difficult, administer oxygen. Do not

perform mouth-to-mouth resuscitation to avoid

exposing the rescuer.[4] Seek immediate

medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.[1]

Small Spill (in fume hood)

1. Restrict access to the area. 2. Wearing

appropriate PPE, cover the spill with sodium

bicarbonate to neutralize the acid.[10] 3.

Carefully sweep the neutralized solid into a

designated hazardous waste container. 4.

Decontaminate the spill area with a pH 10 buffer

solution followed by a 10% bleach solution.[4]

Large Spill (outside fume hood)

1. Evacuate the laboratory immediately and alert

others in the vicinity.[4] 2. Call emergency

services. 3. Prevent entry to the contaminated

area.

Disposal Plan
All waste containing 4-Cyano-3-nitrobenzoic acid must be treated as hazardous waste.

Solid Waste: This includes contaminated gloves, wipes, weigh boats, and any unreacted

chemical.[4] Collect in a clearly labeled, sealed, and durable container designated for
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"Cyanide-Containing Solid Waste."

Liquid Waste: This includes all solutions and rinsates from decontamination. Collect in a

clearly labeled, sealed, and compatible container designated for "Cyanide-Containing Liquid

Waste." Do not mix with acidic waste streams to prevent the generation of hydrogen cyanide

gas.[15]

Sharps Waste: Contaminated needles, syringes, or broken glassware should be placed in a

designated sharps container for hazardous waste.

Storage: Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials, particularly acids.[15]

Disposal Request: Arrange for the disposal of hazardous waste through your institution's

environmental health and safety office. Ensure all containers are properly labeled according

to regulatory requirements.[4]

Workflow for Safe Handling of 4-Cyano-3-
nitrobenzoic Acid
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5. Decontaminate Surfaces
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Caption: Workflow for handling 4-Cyano-3-nitrobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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